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Compound of Interest

Dodecyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B093378

Dodecyltriphenylphosphonium Bromide: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical properties of
dodecyltriphenylphosphonium bromide (DTPB), a quaternary phosphonium salt. It includes
its chemical structure, IUPAC name, and relevant identifiers.

Chemical Structure and Nomenclature

Dodecyltriphenylphosphonium bromide is an organic salt composed of a
dodecyltriphenylphosphonium cation and a bromide anion.[1][2] The cation features a
phosphorus atom bonded to three phenyl groups and one dodecyl chain.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
dodecyl(triphenyl)phosphanium bromide.[1]

Table 1: Chemical Identifiers for Dodecyltriphenylphosphonium Bromide
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Identifier Value Source

CAS Number 15510-55-1 [1][3]

Molecular Formula CsoHa40BrP [1][4]

Molecular Weight 511.52 g/mol [41[5]
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Synonyms

n-Dodecyl
triphenylphosphonium
bromide,
Lauryltriphenylphosphonium
bromide

[1]5]

Structural Visualization

The chemical structure of dodecyltriphenylphosphonium bromide can be represented as a

central phosphorus atom with a positive charge, covalently bonded to three phenyl rings and a

twelve-carbon alkyl chain (dodecyl group). The bromide ion is present as a counter-ion.

Caption: Chemical structure of dodecyltriphenylphosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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